Cas no 1048919-52-3 (2-o-Tolyl-cyclopropanecarboxylic acid)

• Product Name: 2-o-Tolyl-cyclopropanecarboxylic acid
• CAS No: 1048919-52-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5205542
• PubChem ID: 43810279
• Update Time: 2026-03-06

2-o-Tolyl-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-o-Tolyl-cyclopropanecarboxylic acid

• Inchi： 1S/C11H12O2/c1-7-4-2-3-5-8(7)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)
• InChI Key： JLTWVSDENGCCEJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C1=CC=CC=C1C

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-o-Tolyl-cyclopropanecarboxylic acid

Introduction to 2-o-Tolyl-cyclopropanecarboxylic Acid (CAS No. 1048919-52-3)

2-o-Tolyl-cyclopropanecarboxylic acid (CAS No. 1048919-52-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropane ring and a substituted tolyl group, which contribute to its distinct properties and reactivity.

The chemical structure of 2-o-Tolyl-cyclopropanecarboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with an o-tolyl substituent on the cyclopropane ring. The cyclopropane ring, being highly strained, imparts unique reactivity and stability to the molecule. The o-tolyl group, on the other hand, provides additional aromatic character and influences the compound's solubility and reactivity in different solvents.

In the realm of pharmaceutical research, 2-o-Tolyl-cyclopropanecarboxylic acid has shown promise as a building block for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its use in the development of novel anti-inflammatory agents and as a precursor for the synthesis of bioactive compounds. The strained nature of the cyclopropane ring can facilitate specific chemical transformations that are not easily achievable with other cyclic structures.

From a materials science perspective, 2-o-Tolyl-cyclopropanecarboxylic acid has been investigated for its potential in the development of functional materials. Its unique chemical properties make it suitable for use in the synthesis of polymers and other advanced materials with tailored properties. For instance, researchers have explored its use in the preparation of stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH changes.

In terms of chemical synthesis, 2-o-Tolyl-cyclopropanecarboxylic acid serves as a versatile intermediate for a wide range of organic transformations. Its reactivity can be harnessed to construct complex molecular architectures through various synthetic strategies. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to incorporate this compound into diverse molecular frameworks.

The physical properties of 2-o-Tolyl-cyclopropanecarboxylic acid, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. Experimental data indicates that it has a melting point of approximately 105°C and is moderately soluble in common organic solvents like dichloromethane and ethanol. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Safety considerations are also important when handling 2-o-Tolyl-cyclopropanecarboxylic acid. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe usage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 2-o-Tolyl-cyclopropanecarboxylic acid (CAS No. 1048919-52-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and improvements in synthetic methods, this compound is likely to play an increasingly important role in various scientific disciplines.